Cas no 1823194-63-3 ((2E)-3-(Benzyloxy)amino-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)prop-2-en-1-one)

• Product Name: (2E)-3-(Benzyloxy)amino-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)prop-2-en-1-one
• CAS No: 1823194-63-3
• MF: C₂₀H₁₈N₂O₂S
• MW: 350.434123516083
• CID: 4621416
• Update Time: 2025-06-14

(2E)-3-(Benzyloxy)amino-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-[(Benzyloxy)amino]-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)prop-2-en-1-one
• (2E)-3-(Benzyloxy)amino-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)prop-2-en-1-one

• Inchi： 1S/C20H18N2O2S/c1-15-19(25-20(22-15)17-10-6-3-7-11-17)18(23)12-13-21-24-14-16-8-4-2-5-9-16/h2-13,21H,14H2,1H3
• InChI Key： XDZWZUAPKBBBGD-UHFFFAOYSA-N
• SMILES： C(C1SC(C2=CC=CC=C2)=NC=1C)(=O)C=CNOCC1=CC=CC=C1

Additional information on (2E)-3-(Benzyloxy)amino-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)prop-2-en-1-one

Comprehensive Overview of (2E)-3-(Benzyloxy)amino-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)prop-2-en-1-one (CAS No. 1823194-63-3)

The compound (2E)-3-(Benzyloxy)amino-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)prop-2-en-1-one, with the CAS No. 1823194-63-3, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the benzyloxyamino and thiazole moieties, make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, given the growing demand for novel therapeutic compounds in these areas.

In recent years, the search for small-molecule inhibitors targeting specific enzymes or pathways has become a hot topic in pharmaceutical research. The (2E)-3-(Benzyloxy)amino-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)prop-2-en-1-one structure aligns with this trend, as its α,β-unsaturated ketone functionality is known to interact with biological targets through Michael addition reactions. This mechanism is frequently explored in the development of covalent inhibitors, a class of drugs that form irreversible bonds with their targets, offering prolonged therapeutic effects.

The thiazole ring in this compound is another critical feature, as it is a common scaffold in many FDA-approved drugs. Thiazole derivatives are renowned for their antimicrobial, anticancer, and neuroprotective properties. Given the rising global concern over antibiotic resistance and the need for new antimicrobial agents, this compound's potential applications are of immense interest. Additionally, its phenyl-thiazole moiety could be leveraged in the design of selective kinase inhibitors, a rapidly expanding area in oncology research.

From a synthetic chemistry perspective, the CAS No. 1823194-63-3 compound presents intriguing challenges and opportunities. The (2E)-3-(Benzyloxy)amino group introduces stereochemical complexity, which is crucial for its biological activity. Researchers are actively investigating efficient synthetic routes to this molecule, with a focus on green chemistry principles to minimize environmental impact. This aligns with the broader industry shift toward sustainable synthesis methods, a topic frequently searched by professionals in the field.

The compound's potential as a lead structure for drug development is further highlighted by its compatibility with modern high-throughput screening (HTS) platforms. As pharmaceutical companies and academic labs increasingly adopt AI-driven drug discovery tools, molecules like (2E)-3-(Benzyloxy)amino-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)prop-2-en-1-one are being evaluated in silico for their binding affinities and pharmacokinetic properties. This integration of computational and experimental approaches is a key trend in contemporary research.

Another area of interest is the compound's potential role in targeted drug delivery systems. Its benzyloxy group could be modified to enhance solubility or enable conjugation to nanoparticles, addressing one of the major challenges in drug development—bioavailability. With the increasing popularity of nanomedicine and personalized therapeutics, such modifications could unlock new applications for this molecule.

In summary, (2E)-3-(Benzyloxy)amino-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)prop-2-en-1-one (CAS No. 1823194-63-3) represents a versatile and promising compound in modern chemical and pharmaceutical research. Its structural features align with several cutting-edge trends, including covalent inhibition, sustainable synthesis, and AI-aided drug design. As the scientific community continues to explore its potential, this molecule may soon find applications in addressing some of the most pressing medical challenges of our time.